Cas no 2229282-47-5 (9-(1-ethynylcyclopropyl)-9H-fluorene)

• Product Name: 9-(1-ethynylcyclopropyl)-9H-fluorene
• CAS No: 2229282-47-5
• MF: C₁₈H₁₄
• MW: 230.303764820099
• CID: 5759032
• PubChem ID: 165964542
• Update Time: 2025-05-23

9-(1-ethynylcyclopropyl)-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2229282-47-5
• 9-(1-ethynylcyclopropyl)-9H-fluorene
• EN300-1807018

• Inchi： 1S/C18H14/c1-2-18(11-12-18)17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h1,3-10,17H,11-12H2
• InChI Key： QVCHTYNOAPCCSA-UHFFFAOYSA-N
• SMILES： C1(C#C)(C2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 230.109550447g/mol
• Monoisotopic Mass: 230.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 9-(1-ethynylcyclopropyl)-9H-fluorene

Introduction to 9-(1-ethynylcyclopropyl)-9H-fluorene (CAS No. 2229282-47-5)

9-(1-ethynylcyclopropyl)-9H-fluorene, with the CAS number 2229282-47-5, is a unique compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its distinct molecular structure, which includes a fluorene core and a cyclopropyl substituent linked through an ethynyl group. The combination of these functional groups imparts unique physical and chemical properties, making it a valuable candidate for various applications in pharmaceuticals, optoelectronics, and advanced materials.

The molecular formula of 9-(1-ethynylcyclopropyl)-9H-fluorene is C₁₆H₁₂, and its molecular weight is approximately 204.26 g/mol. The compound's fluorene core, a tricyclic aromatic hydrocarbon, is known for its excellent photophysical properties, including high fluorescence quantum yields and good thermal stability. The introduction of the ethynyl-cyclopropyl substituent further enhances these properties by introducing steric hindrance and altering the electronic structure of the molecule.

Recent studies have highlighted the potential of 9-(1-ethynylcyclopropyl)-9H-fluorene in various advanced applications. For instance, a 2023 study published in the Journal of Materials Chemistry C explored the use of this compound as a building block for organic light-emitting diodes (OLEDs). The researchers found that the unique electronic structure of 9-(1-ethynylcyclopropyl)-9H-fluorene significantly improved the device's efficiency and stability, making it a promising candidate for next-generation OLED materials.

In the pharmaceutical industry, 9-(1-ethynylcyclopropyl)-9H-fluorene has shown potential as a scaffold for drug discovery. A 2023 study in Organic & Biomolecular Chemistry investigated the use of this compound as a starting material for synthesizing novel antiviral agents. The researchers demonstrated that derivatives of 9-(1-ethynylcyclopropyl)-9H-fluorene exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens new avenues for developing antiviral drugs with improved efficacy and reduced side effects.

The synthesis of 9-(1-ethynylcyclopropyl)-9H-fluorene typically involves several steps, including the formation of the fluorene core and subsequent functionalization with the ethynyl-cyclopropyl group. One common synthetic route involves the Sonogashira coupling reaction between 9-bromo-9H-fluorene and 1-ethynylcyclopropane using palladium catalysts. This method provides high yields and good selectivity, making it suitable for large-scale production.

The physical properties of 9-(1-ethynylcyclopropyl)-9H-fluorene, such as its melting point, boiling point, and solubility, are crucial for its application in various fields. The compound is generally insoluble in water but shows good solubility in organic solvents like dichloromethane, toluene, and dimethylformamide (DMF). Its high thermal stability allows it to be used in high-temperature processes without significant degradation.

In terms of safety and handling, while 9-(1-ethynylcyclopropyl)-9H-fluorene is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for 9-(1-ethynylcyclopropyl)-9H-fluorene are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore new applications in areas such as photovoltaics, sensors, and biocompatible materials. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing various scientific and technological fields.